N-(2-methoxyethyl)-2-(methylthio)-N-(thiophen-3-ylmethyl)benzamide
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Description
N-(2-methoxyethyl)-2-(methylthio)-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C16H19NO2S2 and its molecular weight is 321.45. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
Research involving similar compounds to N-(2-methoxyethyl)-2-(methylthio)-N-(thiophen-3-ylmethyl)benzamide focuses on molecular structure analysis. For instance, a novel benzamide was analyzed using X-ray single crystal diffraction technique, IR spectroscopy, and quantum chemical computation. This analysis helps understand the molecular geometry, electronic properties, and thermodynamic properties, which are crucial in predicting the reactivity and potential applications of such compounds (Demir et al., 2015).
Enantioselective Synthesis
Another research focus is the enantioselective synthesis of complex molecules from simpler benzamide derivatives. For example, a study on the synthesis of piperidines from methylpyroglutamate, using a similar benzamide derivative, showcases the potential of these compounds in synthesizing more complex structures (Calvez et al., 1998).
Antioxidant and Antimicrobial Properties
Benzamide derivatives, including compounds structurally related to this compound, have been studied for their potential antioxidant and antimicrobial properties. This is evident in studies exploring the antioxidant activities using various assays and investigating their effectiveness against different bacterial and fungal strains (Limban et al., 2011).
Synthesis and Neuroleptic Activity
Research has also been conducted on the synthesis of benzamides and their potential neuroleptic activities. This involves evaluating their effects on behavior in animal models, highlighting the potential therapeutic applications of these compounds in treating neurological disorders (Iwanami et al., 1981).
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-methylsulfanyl-N-(thiophen-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S2/c1-19-9-8-17(11-13-7-10-21-12-13)16(18)14-5-3-4-6-15(14)20-2/h3-7,10,12H,8-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXGKJRRZPLFTAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CSC=C1)C(=O)C2=CC=CC=C2SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.